Cas no 1334374-66-1 (3-{(2,5-difluorophenyl)methylsulfanyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-{(2,5-difluorophenyl)methylsulfanyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 1334374-66-1
• MF: C₁₆H₁₄F₂N₄S
• MW: 332.370968341827
• CID: 6400436
• PubChem ID: 56724862
• Update Time: 2025-06-08

3-{(2,5-difluorophenyl)methylsulfanyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{(2,5-difluorophenyl)methylsulfanyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• 3-[(2,5-difluorophenyl)methylsulfanyl]-6-(3,5-dimethylpyrazol-1-yl)pyridazine
• Pyridazine, 3-[[(2,5-difluorophenyl)methyl]thio]-6-(3,5-dimethyl-1H-pyrazol-1-yl)-
• AKOS024618662
• F1899-2169
• 3-((2,5-difluorobenzyl)thio)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• 1334374-66-1
• 3-{[(2,5-difluorophenyl)methyl]sulfanyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine

• Inchi： 1S/C16H14F2N4S/c1-10-7-11(2)22(21-10)15-5-6-16(20-19-15)23-9-12-8-13(17)3-4-14(12)18/h3-8H,9H2,1-2H3
• InChI Key： UPHKBLNQWVNUFI-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC(F)=CC=C2F)=NN=C(N2C(C)=CC(C)=N2)C=C1

Computed Properties

• Exact Mass: 332.09072396g/mol
• Monoisotopic Mass: 332.09072396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 500.2±50.0 °C(Predicted)
• pka: 0.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-{(2,5-difluorophenyl)methylsulfanyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine

Comprehensive Overview of 3-{(2,5-difluorophenyl)methylsulfanyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine (CAS No. 1334374-66-1)

3-{(2,5-difluorophenyl)methylsulfanyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine (CAS No. 1334374-66-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a pyridazine core with a difluorophenyl and a dimethylpyrazole moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its sulfanyl linkage, which contributes to its stability and reactivity under various conditions.

The compound's CAS No. 1334374-66-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its heterocyclic framework aligns with current trends in designing bioactive molecules, especially in the context of targeted therapies and sustainable agrochemicals. With the growing demand for fluorinated compounds in medicinal chemistry, 3-{(2,5-difluorophenyl)methylsulfanyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine stands out as a promising candidate for further exploration.

One of the key advantages of this compound lies in its structural modularity, allowing for derivatization to optimize properties such as solubility, bioavailability, and binding affinity. The difluorophenyl group enhances lipophilicity, while the pyrazole ring introduces hydrogen-bonding capabilities, making it suitable for interactions with biological targets. Such features are critical in addressing challenges like drug resistance and selectivity, which are hot topics in pharmaceutical research.

In agrochemical applications, 3-{(2,5-difluorophenyl)methylsulfanyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine has potential as a precursor for crop protection agents. Its fluorine-containing and nitrogen-rich structure aligns with the industry's shift toward environmentally friendly pesticides with lower toxicity profiles. This resonates with global efforts to promote sustainable agriculture, a topic frequently searched by stakeholders in the field.

From a synthetic chemistry perspective, the compound's sulfanyl bridge offers opportunities for further functionalization, enabling the creation of diverse analogs. Researchers are exploring its use in cross-coupling reactions and catalysis, areas that dominate recent literature. The integration of computational modeling and high-throughput screening has further accelerated its study, addressing common queries about structure-activity relationships and molecular docking.

In summary, 3-{(2,5-difluorophenyl)methylsulfanyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine (CAS No. 1334374-66-1) represents a compelling subject for interdisciplinary research. Its combination of fluorine, sulfur, and nitrogen functionalities positions it at the forefront of innovations in drug design and agrochemical development. As the scientific community continues to prioritize green chemistry and precision medicine, this compound is poised to play a pivotal role in addressing contemporary challenges.